(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3-nitrobenzoate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] 3-nitrobenzoate
• InChI: InChI=1S/C21H12N2O6/c24-20-17-5-4-16(28-21(25)14-2-1-3-15(11-14)23(26)27)12-18(17)29-19(20)10-13-6-8-22-9-7-13/h1-12H/b19-10-
• InChI Key: XVIIABZAXQJHHA-GRSHGNNSSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=NC=C4)O3
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=NC=C4)/O3
• Molecular Formula: C21H12N2O6
• Molecular Weight: 388.3 g/mol

Description

(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3-nitrobenzoate, also known as OPD, is a chemical compound that has been used in scientific research for various purposes. OPD is a synthetic compound that belongs to the class of benzofuran derivatives. It has been extensively studied for its potential applications in different fields of science.

Scientific Research Applications

Structural Chemistry and Coordination Polymers

The compound shows relevance in the field of structural chemistry, particularly in the formation of coordination polymers. Coordination polymers like those synthesized using related compounds have been studied for their structural diversity, which is influenced by the deprotonation level of ligands and the type of metal nodes used. These structures are notable for their potential in luminescence sensing and magnetic properties, with applications in detecting metal ions and organic molecules due to their specific luminescent quenching responses (Yan, Li, & Yong, 2020).

Luminescent Sensing and Photocatalytic Properties

Research into metal-organic frameworks (MOFs) derived from compounds structurally similar to "(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3-nitrobenzoate" has demonstrated their effectiveness as luminescent sensors. These MOFs are capable of selective detection of picric acid, showcasing their potential in environmental monitoring and safety applications (Wang et al., 2019). Additionally, the photocatalytic properties of these polymers have been explored, with findings indicating their ability to degrade organic dyes, presenting a sustainable approach to water treatment and pollution remediation (Xue et al., 2020).

Sensing of Metal Cations, Anions, and Nitroaromatic Explosives

The compound's derivatives have been identified as efficient materials for the sensing of metal cations, anions, and nitroaromatic explosives. This is particularly useful for the development of sensors that can detect hazardous materials in the environment. The sensitivity towards these substances is attributed to luminescent quenching mechanisms, which are crucial for the identification and quantification of pollutants and hazardous materials (Hu et al., 2015).